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Introduction

Polychlorinated biphenyls (PCBs) are a class of synthetic organic chemicals that were once
widely used in various industrial applications due to their desirable properties such as thermal
stability, chemical inertness, and electrical insulating capabilities. However, their widespread
use and improper disposal have led to their ubiquitous presence in the environment. PCBs are
recognized as persistent organic pollutants (POPs) due to their resistance to degradation,
potential for bioaccumulation, and adverse health effects.[1][2][3] This guide focuses
specifically on the environmental persistence of PCB 30, a trichlorobiphenyl congener with the
chemical structure 2,4,6-trichlorobiphenyl. Understanding the environmental fate of individual
PCB congeners like PCB 30 is crucial for accurate risk assessment and the development of
effective remediation strategies.

Physicochemical Properties of PCB 30

The environmental behavior of a chemical is largely governed by its physicochemical
properties. For PCB 30 (CAS Number: 35693-92-6), these properties influence its partitioning
between different environmental compartments such as air, water, soil, and biota.
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Property Value Source
Molecular Formula C12H-Cl3 [4]
Molecular Weight 257.54 g/mol [4]

Log K_ow_ (Octanol-Water .
Partition Coefficient) '

[5]

Data not available in a readily

Henry's Law Constant usable format in the search

results.

[1]

A high Log K_ow_ value, such as that for PCB 30, indicates a strong tendency to partition from

water into organic phases, including the fatty tissues of living organisms, which is a key factor

in its bioaccumulation potential.[3] The Henry's Law constant would provide insight into its

volatility and the likelihood of its partitioning between water and the atmosphere.

Environmental Fate and Transport

Once released into the environment, PCB 30, like other PCBs, undergoes a complex cycle of

transport and transformation. As a lighter congener, it has a greater potential for long-range

atmospheric transport compared to more heavily chlorinated PCBs.[3] It can cycle between air,

water, and soil, leading to its global distribution.[3]

Diagram: Environmental Cycling of PCB 30

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://www.lgcstandards.com/KN/en/2-4-6-Trichlorobiphenyl-100-g-mL-in-Isooctane/p/CIL-PCB-30-CS
https://www.lgcstandards.com/KN/en/2-4-6-Trichlorobiphenyl-100-g-mL-in-Isooctane/p/CIL-PCB-30-CS
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichlorobiphenyl
https://pubmed.ncbi.nlm.nih.gov/19484591/
https://www.epa.gov/pcbs/learn-about-polychlorinated-biphenyls
https://www.epa.gov/pcbs/learn-about-polychlorinated-biphenyls
https://www.epa.gov/pcbs/learn-about-polychlorinated-biphenyls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Biomagnification

Uptake

s

Deposition Resuspension Biota

Volatilization Sedimentation Soil/Sediment

Deposition

Volatilization

PCB Congener
(e.g., PCB 30)

Sample Collection
Dioxygenase (Soil, Sediment, Water)

Dihydrodiol Derivative

Extraction

(e.g., Soxhlet, PLE)
Dehydrogenase

Chlorinated Catechol

Extract Cleanup
(e.g., Florisil, Alumina)

Dioxygenase

Instrumental Analysis

Ring Cleavage Products (GC-MS, GC-ECD)

TCA Cycle Intermediates Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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